Cas no 799812-81-0 (Coenzyme A, S-hexanoate, triammonium salt (9CI))

• Product Name: Coenzyme A, S-hexanoate, triammonium salt (9CI)
• CAS No: 799812-81-0
• MF: C₂₇H₅₅N₁₀O₁₇P₃S
• MW: 916.768687486649
• CID: 3161926
• PubChem ID: 46907882
• Update Time: 2025-04-21

Coenzyme A, S-hexanoate, triammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
• hexanoyl CoenzyMe A (aMMoniuM salt)
• 06:0 Coenzyme A
• 799812-81-0
• 06:0 Coenzyme A, hexanoyl Coenzyme A (ammonium salt), powder
• DTXSID70677187
• triazanium;[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
• Coenzyme A, S-hexanoate, triammonium salt (9CI)

• Inchi： 1S/C27H46N7O17P3S.3H3N/c1-4-5-6-7-18(36)55-11-10-29-17(35)8-9-30-25(39)22(38)27(2,3)13-48-54(45,46)51-53(43,44)47-12-16-21(50-52(40,41)42)20(37)26(49-16)34-15-33-19-23(28)31-14-32-24(19)34;;;/h14-16,20-22,26,37-38H,4-13H2,1-3H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42);3*1H3/t16-,20?,21+,22+,26-;;;/m1.../s1
• InChI Key： MXEFXWIYODKXEJ-WSHYHEJESA-N
• SMILES： S(C(CCCCC)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@@H](C([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 916.26802249g/mol
• Monoisotopic Mass: 916.26802249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 58
• Rotatable Bond Count: 26
• Complexity: 1430
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 400Ų

Coenzyme A, S-hexanoate, triammonium salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs